2-(3,4-dimethylbenzamido)-N-methylthiophene-3-carboxamide

• IUPAC Name: 2-[(3,4-dimethylbenzoyl)amino]-N-methylthiophene-3-carboxamide
• InChI: InChI=1S/C15H16N2O2S/c1-9-4-5-11(8-10(9)2)13(18)17-15-12(6-7-20-15)14(19)16-3/h4-8H,1-3H3,(H,16,19)(H,17,18)
• InChI Key: YFAKVYFESZCYDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=CS2)C(=O)NC)C
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

The compound “2-(3,4-dimethylbenzamido)-N-methylthiophene-3-carboxamide” is a complex organic molecule. It contains functional groups such as amide and carboxamide, which are common in many biological molecules and pharmaceuticals.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, amides are generally synthesized through the reaction of an acid chloride, anhydride, or ester with an amine or ammonia. The reaction involves nucleophilic acyl substitution.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques such as NMR, IR, and mass spectrometry. Unfortunately, without specific data for this compound, a detailed analysis cannot be provided.

Chemical Reactions Analysis

Amides can undergo a variety of reactions. One common reaction is reduction by LiAlH4 to form amines. They can also undergo nucleophilic acyl substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. These properties can often be predicted based on the compound’s structure and functional groups.

Scientific Research Applications

Synthesis and Radiosensitization

• Radiosensitizers and Cytotoxins : The study by Threadgill et al. (1991) involves the synthesis of nitrothiophenes with potential radiosensitizing and cytotoxic effects. While the specific compound is not mentioned, this research highlights the broader interest in thiophene derivatives for enhancing the efficacy of radiotherapy and their potential as cytotoxic agents in cancer treatment Threadgill et al., 1991.

Polymeric Applications

• Rigid-Rod Polyamides and Polyimides : Research by Spiliopoulos et al. (1998) explores the synthesis of polyamides and polyimides from diaminodiphenyl derivatives, showcasing the role of such compounds in creating materials with high thermal stability and potential applications in advanced materials science Spiliopoulos et al., 1998.

Organic Synthesis and Reactivity

• Heterocyclic Enaminonitriles : A study by Matsunaga et al. (1986) on the reactions of amino-cyano-dihydrothiophenes with acetylenic esters further exemplifies the chemical versatility of thiophene derivatives in synthesizing heterocyclic compounds, which are pivotal in pharmaceuticals and agrochemicals Matsunaga et al., 1986.

Synthetic Methodologies

• Synthesis of Aromatic–Aliphatic Polyamides : Ubale et al. (2001) discuss the synthesis of polyamides involving thiophene derivatives, indicative of the importance of such compounds in polymer chemistry for creating materials with specific mechanical and thermal properties Ubale et al., 2001.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific compound and its intended use. For example, many drugs target specific proteins or enzymes in the body.

Safety and Hazards

Safety data sheets (SDS) provide information on the potential hazards of a chemical, including its reactivity, toxicity, and safe handling procedures. An SDS for a similar compound, 3,4-Dimethoxybenzaldehyde, indicates that it may be harmful if swallowed and may cause skin irritation.